N-(2-cyclohexyl-2-hydroxyethyl)-3-(2-fluorophenyl)propanamide

• IUPAC Name: N-(2-cyclohexyl-2-hydroxyethyl)-3-(2-fluorophenyl)propanamide
• InChI: InChI=1S/C17H24FNO2/c18-15-9-5-4-6-13(15)10-11-17(21)19-12-16(20)14-7-2-1-3-8-14/h4-6,9,14,16,20H,1-3,7-8,10-12H2,(H,19,21)
• InChI Key: UZLZZVSXWWKSBW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(CNC(=O)CCC2=CC=CC=C2F)O
• Molecular Formula: C17H24FNO2
• Molecular Weight: 293.4 g/mol

Description

N-(2-cyclohexyl-2-hydroxyethyl)-3-(2-fluorophenyl)propanamide, also known as CFH or CFH-308, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound belongs to a class of molecules known as fatty acid amide hydrolase (FAAH) inhibitors, which have been studied for their ability to modulate the endocannabinoid system. In

Scientific Research Applications

Metabolism and Pharmacokinetics

• Flutamide Metabolism

  A study on flutamide, a nonsteroidal antiandrogen used in prostate cancer treatment, revealed the detection of a new N-oxidized metabolite, N-[4-nitro-3-(trifluoromethyl)phenyl]hydroxylamine, in human liver microsomes and urine of prostate cancer patients. This research highlights the complex metabolism of flutamide, including the formation of potentially reactive toxic metabolites (Goda et al., 2006).

• Selective Androgen Receptor Modulator (SARM) Pharmacokinetics

  Another study explored the pharmacokinetics and metabolism of S-1, a potent SARM, in rats. This research contributes to understanding the ideal pharmacokinetic characteristics of propanamides in preclinical studies, which could be applicable to similar compounds (Wu et al., 2006).

Drug Design and Synthesis

• Dual Inhibitory Action Compounds

  A novel flurbiprofen analogue, designed for dual inhibitory action against FAAH and COX, showcases the innovative approach in drug design to develop compounds with potential analgesic and anti-inflammatory activities. This highlights the versatility of propanamide derivatives in medicinal chemistry (Deplano et al., 2021).

• Synthesis of Flurbiprofen Derivatives

  Research on the synthesis of various flurbiprofen derivatives demonstrates the ongoing efforts to explore the therapeutic potential of propanamide compounds. These studies provide insights into the chemical properties and possible applications of similar compounds in medical research (Manolov et al., 2020; Manolov et al., 2022).

Biological Evaluation

• Evaluation of SARMs for Hormonal Male Contraception: The preclinical characterization of S-23, a selective androgen receptor modulator, as a potential hormonal male contraceptive, illustrates the application of propanamide derivatives in developing novel therapeutic strategies (Jones et al., 2009).